2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[1-(3-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C25H20ClN3OS/c26-20-10-6-11-21(15-20)29-23(18-7-2-1-3-8-18)16-27-25(29)31-17-24(30)28-14-13-19-9-4-5-12-22(19)28/h1-12,15-16H,13-14,17H2
• InChI Key: AVLOMKDWTPUQQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=C(N3C4=CC(=CC=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C25H20ClN3OS
• Molecular Weight: 446.0 g/mol

Description

2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of imidazole-based compounds and has been found to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The synthesis and reactivity of related compounds have been explored in various studies. For instance, the reaction of 1-acyl- and aroyl-2-hydroxy-3,3-dimethylindolines with arylamines catalyzed by BF3·Etherate results in the formation of dihydroindolo[1,2-c]quinazoline derivatives. This showcases the potential of related compounds in forming complex heterocyclic structures with potential pharmaceutical applications (Harano et al., 2007).

Antimicrobial and Antifungal Activities

• Novel 1H-indole derivatives, including those related to the target compound, have been synthesized and shown to possess antibacterial and antifungal activities. This research highlights the potential of such compounds in developing new antimicrobial agents (2020).

Heterocyclic Compound Applications

• Heterocyclic compounds, like the ones derived from reactions involving related key structures, are widely used in pharmaceutical industries. Their synthesis and antimicrobial activity have been extensively studied, indicating their utility in medicinal and drug research (Wanjari, 2020).

Anticandidal and Antioxidant Activities

• Tetrazole derivatives, including structures akin to the target compound, have been synthesized and evaluated for their anticandidal activity and cytotoxic effects. Some of these compounds were found to be potent anticandidal agents with minimal cytotoxicities, suggesting their therapeutic potential (Kaplancıklı et al., 2014).

Inhibitory Effects on Heme Oxygenase

• Studies on 1-aryl-2-(1H-imidazol-1-yl/1H-1,2,4-triazol-1-yl)ethanones and their derivatives have shown significant inhibition of heme oxygenases (HO-1 and HO-2), indicating the potential use of these compounds in pharmacological and therapeutic applications related to the modulation of heme oxygenase activity (Roman et al., 2010).